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Compound of Interest

Compound Name: methyl 2-cyclohexylacetate

Cat. No.: B083980 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of

methyl 2-cyclohexylacetate, a compound of interest in various chemical and industrial

applications. This document details its boiling point and density, outlines standardized

experimental protocols for their determination, and includes a schematic for a common

synthesis route.

Physical Properties of Methyl 2-Cyclohexylacetate
Methyl 2-cyclohexylacetate is a clear, colorless liquid. Its primary physical characteristics,

boiling point and density, are summarized below. The presented data is a compilation from

various chemical suppliers and databases, and variations in reported values are noted.

Physical Property Value Conditions

Boiling Point 182 °C
at 760 mmHg (Atmospheric

Pressure)

201 °C
at 760 mmHg (Atmospheric

Pressure)

Density 0.951 g/cm³ at 25 °C

0.937 g/cm³ Not specified
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Experimental Protocols for Physical Property
Determination
Accurate determination of physical properties is crucial for the proper handling, application, and

quality control of chemical substances. The following sections describe standard

methodologies for measuring the boiling point and density of liquid esters like methyl 2-
cyclohexylacetate.

The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For a pure substance, this is a characteristic physical

constant. The following protocol is based on internationally recognized methods such as those

outlined by the OECD (Organisation for Economic Co-operation and Development) and ASTM

International.

Principle: This method involves heating the liquid and observing the temperature at which the

liquid and vapor phases are in equilibrium at a given external pressure. Common techniques

include distillation, the ebulliometer method, and the Siwoloboff method. The distillation method

is described here as a widely used and accessible technique.

Apparatus:

Distillation flask

Condenser

Thermometer with appropriate temperature range and calibration

Heating mantle or oil bath

Boiling chips or a magnetic stirrer

Procedure:

A sample of methyl 2-cyclohexylacetate is placed in the distillation flask, along with boiling

chips or a magnetic stir bar to ensure smooth boiling.
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The thermometer is positioned so that the top of the bulb is level with the bottom of the side-

arm of the distillation flask.

The flask is heated gently.

The temperature is recorded when the liquid begins to boil and a steady stream of

condensate is observed on the thermometer. This temperature is the boiling point at the

recorded atmospheric pressure.

For determination of the normal boiling point (at 101.325 kPa), a pressure correction can be

applied if the measurement is made at a different pressure.

Density is the mass of a substance per unit volume. For liquids, it is commonly measured using

a pycnometer, hydrometer, or a digital density meter. The pycnometer method is a precise and

widely accepted technique.

Principle: The density is calculated from the mass of the liquid that completely fills a container

of a known volume (the pycnometer) at a specific temperature.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

Analytical balance (accurate to ±0.1 mg)

Constant temperature water bath

Procedure:

The pycnometer is thoroughly cleaned, dried, and its mass is accurately determined.

The pycnometer is filled with distilled water and placed in a constant temperature water bath

until it reaches thermal equilibrium. The volume of the pycnometer is then determined from

the mass of the water and its known density at that temperature.

The calibrated pycnometer is then filled with methyl 2-cyclohexylacetate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b083980?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The filled pycnometer is brought to the desired temperature in the constant temperature

water bath.

The mass of the pycnometer filled with the sample is determined.

The density of the methyl 2-cyclohexylacetate is calculated by dividing the mass of the

sample by the volume of the pycnometer.

Synthesis of Methyl 2-Cyclohexylacetate: A
Workflow Diagram
As methyl 2-cyclohexylacetate is not a signaling molecule, a signaling pathway diagram is

not applicable. Instead, a more relevant visualization for this compound is a workflow diagram

illustrating its synthesis. A common method for producing methyl 2-cyclohexylacetate is

through the esterification of 2-methylcyclohexanol with acetic acid.

2-Methylcyclohexanol

Reaction: EsterificationAcetic Acid

Acid Catalyst (e.g., H₂SO₄)

Aqueous Workup
(Neutralization & Washing)

Drying with
Anhydrous Agent

Purification
(Distillation) Methyl 2-Cyclohexylacetate

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of methyl 2-cyclohexylacetate via Fischer

esterification.

This guide provides foundational information on the physical properties of methyl 2-
cyclohexylacetate and the methodologies for their determination. The included synthesis
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workflow offers a logical overview of its production for professionals in research and

development.

To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Methyl 2-Cyclohexylacetate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083980#methyl-2-cyclohexylacetate-physical-
properties-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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